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MAGENTARHODAMINEPIGMENT MAGENTARHODAMINEPIGMENT
Brand Name: Vulcanchem
CAS No.: 120611-30-5
VCID: VC0046528
InChI: InChI=1S/C29H33N2O3.CHF3O3S/c1-6-30(7-2)20-14-16-24-26(18-20)34-27-19-21(31(8-3)9-4)15-17-25(27)28(24)22-12-10-11-13-23(22)29(32)33-5;2-1(3,4)8(5,6)7/h10-19H,6-9H2,1-5H3;(H,5,6,7)/q+1;/p-1
SMILES: CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OC.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula: C30H33F3N2O6S
Molecular Weight: 606.657

MAGENTARHODAMINEPIGMENT

CAS No.: 120611-30-5

Main Products

VCID: VC0046528

Molecular Formula: C30H33F3N2O6S

Molecular Weight: 606.657

MAGENTARHODAMINEPIGMENT - 120611-30-5

CAS No. 120611-30-5
Product Name MAGENTARHODAMINEPIGMENT
Molecular Formula C30H33F3N2O6S
Molecular Weight 606.657
IUPAC Name [6-(diethylamino)-9-(2-methoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;trifluoromethanesulfonate
Standard InChI InChI=1S/C29H33N2O3.CHF3O3S/c1-6-30(7-2)20-14-16-24-26(18-20)34-27-19-21(31(8-3)9-4)15-17-25(27)28(24)22-12-10-11-13-23(22)29(32)33-5;2-1(3,4)8(5,6)7/h10-19H,6-9H2,1-5H3;(H,5,6,7)/q+1;/p-1
Standard InChIKey KABJMPJQVWOWPA-UHFFFAOYSA-M
SMILES CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OC.C(F)(F)(F)S(=O)(=O)[O-]
Synonyms MAGENTARHODAMINEPIGMENT
Last Modified Aug 20 2021
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